Cas no 2277101-04-7 ((1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine)

• Product Name: (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine
• CAS No: 2277101-04-7
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5326742
• PubChem ID: 154883322
• Update Time: 2025-07-16

(1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-[(5-Methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentanamine
• F6608-3086
• 2277101-04-7
• AKOS040855464
• (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine

• Inchi： 1S/C8H13N3OS/c1-5-10-11-8(13-5)12-7-4-2-3-6(7)9/h6-7H,2-4,9H2,1H3/t6-,7-/m1/s1
• InChI Key： IQQUFPILAOZNQA-RNFRBKRXSA-N
• SMILES： S1C(C)=NN=C1O[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 322.7±52.0 °C(Predicted)
• pka: 9.55±0.40(Predicted)

Additional information on (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine

Comprehensive Overview of (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine (CAS No. 2277101-04-7)

The compound (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine, identified by its CAS No. 2277101-04-7, is a chiral cyclopentane derivative featuring a 1,3,4-thiadiazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both cyclopentylamine and thiadiazole groups contributes to its diverse reactivity profile, making it a valuable intermediate for synthesizing biologically active compounds.

Recent studies highlight the growing interest in chiral amines like (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine for their role in asymmetric catalysis and medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The compound's stereospecificity (1R,2R configuration) is critical for its interactions with biological targets, aligning with the pharmaceutical industry's focus on enantiomerically pure therapeutics to minimize off-target effects.

From a synthetic chemistry perspective, the 5-methyl-1,3,4-thiadiazol-2-yl group in this compound offers remarkable stability under physiological conditions while maintaining reactivity for further derivatization. This balance makes CAS No. 2277101-04-7 particularly useful for developing prodrugs or bioconjugates, addressing current challenges in drug delivery systems. The compound's logP value and hydrogen-bonding capacity suggest favorable pharmacokinetic properties, a hot topic in AI-driven drug design platforms where researchers frequently search for "optimized lead compounds with improved bioavailability."

In agrochemical applications, the thiadiazole scaffold of (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine shows promise for developing novel plant growth regulators or pesticide synergists. Its structural features align with industry demands for environmentally sustainable chemicals, responding to trending searches like "green chemistry alternatives in agriculture." The compound's potential mode of action may involve interference with microbial metabolic pathways, though detailed mechanistic studies are ongoing.

Analytical characterization of CAS No. 2277101-04-7 typically involves advanced techniques such as chiral HPLC for enantiomeric purity verification and LC-MS for structural confirmation. These methods address quality control concerns frequently raised in pharmaceutical forums, particularly regarding "batch-to-batch consistency of chiral intermediates." The compound's stability under various pH conditions makes it suitable for formulation development, another area of intense research interest.

The commercial availability of (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine through specialty chemical suppliers has facilitated its adoption in high-throughput screening programs. Its molecular weight (213.29 g/mol) and moderate polarity make it compatible with standard drug discovery workflows, answering common queries about "fragment-based lead generation." Recent patent literature suggests its incorporation in novel compounds targeting G-protein-coupled receptors (GPCRs), reflecting the ongoing expansion of GPCR-targeted therapies in the pharmaceutical market.

Environmental fate studies indicate that CAS No. 2277101-04-7 undergoes predictable degradation pathways, addressing regulatory requirements for benign-by-design chemicals. This characteristic aligns with the principles of green chemistry, a trending topic in both academic and industrial circles. The compound's synthetic route typically involves stereoselective cyclopentane functionalization followed by thiadiazole coupling, with yields optimized through modern flow chemistry techniques.

Future research directions for (1R,2R)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]cyclopentan-1-amine may explore its utility in proteolysis-targeting chimeras (PROTACs) or as a scaffold for covalent inhibitors. These applications respond to the pharmaceutical industry's search for "next-generation therapeutic modalities." The compound's structural flexibility allows for diverse modifications at both the amine and thiadiazole positions, enabling the creation of targeted chemical libraries for specific biological applications.